Cas no 2248221-17-0 ((2R)-2-(3-Methylcyclopentyl)propan-1-amine)

• Product Name: (2R)-2-(3-Methylcyclopentyl)propan-1-amine
• CAS No: 2248221-17-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6327202
• PubChem ID: 137940347
• Update Time: 2025-06-09

(2R)-2-(3-Methylcyclopentyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248221-17-0
• (2R)-2-(3-Methylcyclopentyl)propan-1-amine
• EN300-6507806

• Inchi： 1S/C9H19N/c1-7-3-4-9(5-7)8(2)6-10/h7-9H,3-6,10H2,1-2H3/t7?,8-,9?/m0/s1
• InChI Key： CKBGKQYTGYNKLM-MGURRDGZSA-N
• SMILES： NC[C@H](C)C1CCC(C)C1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-2-(3-Methylcyclopentyl)propan-1-amine

Comprehensive Overview of (2R)-2-(3-Methylcyclopentyl)propan-1-amine (CAS No. 2248221-17-0)

(2R)-2-(3-Methylcyclopentyl)propan-1-amine (CAS No. 2248221-17-0) is a chiral amine compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 3-methylcyclopentyl moiety and the (2R)-configuration, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting neurological and metabolic disorders. The growing demand for chiral amines in asymmetric synthesis further highlights its importance.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like (2R)-2-(3-Methylcyclopentyl)propan-1-amine. Green chemistry principles, such as catalytic hydrogenation and enzymatic resolution, are being explored to optimize its production. This aligns with the broader trend of reducing environmental impact in chemical manufacturing. Additionally, the compound's role in peptide mimetics and small-molecule therapeutics has sparked interest, as these areas are hot topics in drug development forums and academic discussions.

The stereochemistry of (2R)-2-(3-Methylcyclopentyl)propan-1-amine is critical for its biological activity. Studies suggest that the (2R)-enantiomer exhibits higher selectivity in binding to certain receptors compared to its (2S)-counterpart. This enantiomeric purity is often achieved through advanced techniques like chiral chromatography or asymmetric catalysis, which are frequently searched terms in chemical databases. The compound's lipophilicity and hydrogen-bonding capacity also contribute to its pharmacokinetic properties, making it a subject of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

From an industrial perspective, (2R)-2-(3-Methylcyclopentyl)propan-1-amine is gaining traction as a building block for high-value fine chemicals. Its compatibility with cross-coupling reactions and other modern synthetic methodologies enhances its utility. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and pharmaceutical clients. The rise of AI-driven drug discovery has also amplified interest in such structurally diverse amines, as they are frequently used in virtual screening and molecular docking studies.

Safety and regulatory compliance are paramount when handling (2R)-2-(3-Methylcyclopentyl)propan-1-amine. While it is not classified as a hazardous material, proper storage conditions (e.g., under inert atmosphere) are recommended to maintain its stability. Researchers often inquire about its material safety data sheet (MSDS) and handling protocols, reflecting the broader emphasis on lab safety in scientific workflows. The compound's stability under various pH conditions and temperatures is another area of practical interest, as these factors influence its shelf life and usability.

In conclusion, (2R)-2-(3-Methylcyclopentyl)propan-1-amine (CAS No. 2248221-17-0) represents a versatile and promising compound in modern chemistry. Its applications span drug development, asymmetric synthesis, and material science, aligning with current trends in precision medicine and green chemistry. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial settings.